1-(Chloromethyl)-2-(methyloxy)-3-{[2-(methyloxy)ethyl]oxy}benzene

• Molecular Formula: C11H15ClO3
• Molecular Weight: 230.69 g/mol
• IUPAC Name: 1-(chloromethyl)-2-methoxy-3-(2-methoxyethoxy)benzene
• InChI: InChI=1S/C11H15ClO3/c1-13-6-7-15-10-5-3-4-9(8-12)11(10)14-2/h3-5H,6-8H2,1-2H3
• InChI Key: YKCSTBXHUPWAMA-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CC=CC(=C1OC)CCl

Description

1-(Chloromethyl)-2-(methyloxy)-3-{[2-(methyloxy)ethyl]oxy}benzene is a useful research compound. Its molecular formula is C11H15ClO3 and its molecular weight is 230.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (2-(methyloxy)-3-{[2-(methyloxy)ethyl]oxy}phenyl)methanol (0.37 g, 1.7 mmol) and pyridine (0.23 mL 2.8 mmol) in tetrahydrofuran (8 mL) at 0° C. was added thionyl chloride (0.14 mL, 1.9 mmol) and the reaction mixture warmed to room temperature and stirred for one hour. Then it was poured into water (20 mL) and extracted with ethyl acetate (3×20 mL). The combined extract was washed with water and brine (20 mL each), dried over sodium sulfate, filtered and concentrated to give 1-(chloromethyl)-2-(methyloxy)-3-{[2-(methyloxy)ethyl]oxy}benzene (0.33 g, 1.4 mmol, 82% yield). 1H NMR (400 MHz, CDCl3): 7.01-6.89 (m, 3H), 4.63 (s, 2H), 4.16-4.13 (m, 2H), 3.95 (s, 3H), 3.79-3.77 (m, 2H), 3.44, m, 3H).